Cas no 2172443-47-7 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• CAS No: 2172443-47-7
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6118817
• PubChem ID: 165875747
• Update Time: 2025-06-07

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• 2172443-47-7
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid
• EN300-1503789

• Inchi： 1S/C26H24N2O5/c1-16(25(30)31)14-27-24(29)21-12-6-7-13-23(21)28-26(32)33-15-22-19-10-4-2-8-17(19)18-9-3-5-11-20(18)22/h2-13,16,22H,14-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： XEHZWLFMVLQUDB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(NCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS No. 2172443-47-7)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid, with the CAS number 2172443-47-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted phenylformamido moiety. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of peptide-based drugs. The presence of this group in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid enhances its stability and reactivity, allowing for precise control over the chemical reactions it undergoes. This is particularly important in the context of drug discovery, where the ability to manipulate and optimize molecular structures can significantly impact the efficacy and safety of potential therapeutic candidates.

The phenylformamido moiety in this compound is another key structural feature that contributes to its biological activity. Formamides are known for their ability to form hydrogen bonds, which can influence the binding affinity and selectivity of molecules to specific biological targets. In the case of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid, this moiety may play a crucial role in its interactions with enzymes, receptors, or other biomolecules, potentially leading to novel therapeutic applications.

Recent studies have highlighted the potential of compounds with similar structures to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid in various therapeutic areas. For example, a study published in the Journal of Medicinal Chemistry reported that a series of Fmoc-protected amino acids exhibited potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases. This finding underscores the importance of exploring the biological properties of such compounds to identify new drug leads.

In addition to its potential therapeutic applications, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid has also been studied for its use as a building block in supramolecular chemistry. Supramolecular assemblies formed from this compound have shown promise in the development of nanomaterials with unique optical and electronic properties. These materials could have applications in areas such as sensing, imaging, and drug delivery systems.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions to form the desired amide bonds. The choice of solvents and reaction conditions is critical to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, which are increasingly being adopted in both academic and industrial settings.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS No. 2172443-47-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its biological properties and potential therapeutic applications. As research in this area continues to advance, it is likely that new insights and opportunities will emerge, further solidifying the importance of this compound in the development of innovative treatments for various diseases.